Cas no 1040658-75-0 (N-(2-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(2-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1040658-75-0
• MF: C₂₄H₁₇ClN₄OS
• MW: 444.935982465744
• CID: 5385787
• Update Time: 2025-06-30

N-(2-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)-2-[[2-(1-naphthalenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio]acetamide
• N-(2-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C24H17ClN4OS/c25-19-10-3-4-11-20(19)27-23(30)15-31-24-22-14-21(28-29(22)13-12-26-24)18-9-5-7-16-6-1-2-8-17(16)18/h1-14H,15H2,(H,27,30)
• InChI Key： NFBVKOLJUFHLOI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)CSC1=NC=CN2N=C(C3=C4C(C=CC=C4)=CC=C3)C=C12

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.15±0.70(Predicted)

Additional information on N-(2-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Introduction to N-(2-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(2-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide, with the CAS number 1040658-75-0, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its aromatic and heterocyclic components, has garnered attention due to its potential biological activities and its role as a building block in the synthesis of novel therapeutic agents.

The compound's molecular framework is a testament to the sophisticated interplay of functional groups that can be engineered to modulate specific biological pathways. The presence of a chlorophenyl moiety suggests possible interactions with certain enzymes or receptors, while the pyrazolo[1,5-a]pyrazine core is a well-known scaffold in medicinal chemistry, often employed in the development of drugs targeting various diseases. The sulfanyl group further enhances the compound's versatility, allowing for further derivatization and exploration of its pharmacological properties.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Studies have shown that molecules containing pyrazole and pyrazine rings can exhibit significant effects on cellular processes, including inflammation, apoptosis, and neurotransmitter signaling. The specific arrangement of these rings in N-(2-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The naphthalen-1-yl substituent is another key feature of this compound that warrants closer examination. Naphthalene derivatives are known for their ability to interact with biological targets in a manner distinct from benzene-based analogs. This difference in interaction can lead to novel therapeutic effects or improved selectivity, which are crucial factors in drug development. The sulfanyl group also plays a critical role in determining the compound's reactivity and solubility, which are essential parameters for its potential use in pharmaceutical formulations.

The synthesis of N-(2-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step organic transformations, are often employed to achieve the desired product with high yield and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to manipulate such molecules effectively.

In the realm of drug discovery, N-(2-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide serves as a valuable intermediate for the development of more complex molecules. Its structural features can be modified through various chemical reactions to create derivatives with enhanced biological activity or improved pharmacokinetic properties. Such modifications are essential for optimizing drug candidates and ensuring their efficacy and safety in clinical settings.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science, where its unique chemical properties could lead to innovative solutions for crop protection and advanced materials. The versatility of N-(2-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide underscores its importance as a multifunctional molecule with broad industrial relevance.

Ongoing studies aim to elucidate the mechanism of action of this compound and its derivatives. By understanding how these molecules interact with biological targets at the molecular level, scientists can design more effective drugs with fewer side effects. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling are being employed to gain insights into the structure-function relationships of these compounds.

The impact of N-(2-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide on future research is likely to be significant. As our understanding of chemical biology continues to evolve, compounds like this one will play an increasingly important role in discovering new treatments for various diseases. Their complex structures offer endless possibilities for innovation, making them indispensable tools in the quest for medical breakthroughs.